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Compound of Interest

Compound Name: ML390

Cat. No.: B609164 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of ML390, a potent inhibitor of human dihydroorotate dehydrogenase (DHODH).

ML390 is recognized for its potential in acute myeloid leukemia research.[1][2][3][4] However,

its disposal requires strict adherence to safety protocols due to its hazardous nature. The

compound is harmful if swallowed and demonstrates high toxicity to aquatic life with long-

lasting effects.[5] Therefore, preventing its release into the environment is a critical aspect of its

life cycle management in the laboratory.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is essential to be familiar with the safety profile

of ML390.

Hazard Category Description GHS Classification

Acute Oral Toxicity Harmful if swallowed.[5] Category 4

Acute Aquatic Toxicity Very toxic to aquatic life. Category 1

Chronic Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[5]
Category 1
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles,

gloves, and a lab coat, when handling ML390. In case of dust or aerosol formation, use a

properly fitted respirator.

Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas where ML390
is handled. Ensure adequate ventilation to prevent the inhalation of dust or vapors.[5]

Storage: Store ML390 in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials.[5]

Step-by-Step Disposal Protocol
The disposal of ML390 and its containers must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[6]

Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for ML390 waste. This includes

any unused or contaminated material, as well as disposable labware that has come into

contact with the compound.

Do not mix ML390 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Container Management:

Use a chemically resistant container for waste collection.

Ensure the container is kept closed when not in use.

Label the container clearly with "Hazardous Waste," the name "ML390," and the

associated hazard symbols (e.g., harmful, environmentally hazardous).

Disposal Procedure:

Solid Waste: Collect any solid ML390 waste, including contaminated gloves, wipes, and

plasticware, in the designated hazardous waste container.
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Liquid Waste: Solutions containing ML390 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not pour ML390 solutions down the drain.

[5]

Empty Containers: "Empty" containers of ML390 should be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as

hazardous waste. The rinsed container can then be disposed of according to institutional

guidelines, which may still require it to be treated as hazardous waste.

Final Disposal:

Arrange for the pickup and disposal of the ML390 hazardous waste through your

institution's EHS office or a licensed hazardous waste disposal contractor.[5]

Provide the waste manifest with accurate information about the contents of the waste

container.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE. For small spills, absorb the material with an inert

absorbent material (e.g., vermiculite, sand, or earth). Prevent the spill from entering drains or

waterways.[5]

Cleanup and Decontamination: Carefully collect the absorbed material and any

contaminated soil or surfaces into a sealed container for hazardous waste disposal. Clean

the spill area thoroughly with a suitable solvent, collecting the cleaning materials for disposal

as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS office immediately.
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Experimental Workflow for ML390 Disposal
The following diagram illustrates the logical flow of the ML390 disposal process.
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Caption: Workflow for the proper disposal of ML390 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of ML390, fostering a culture of safety and compliance

within the research environment. Always consult your institution's specific guidelines and safety

data sheets for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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